Cas no 1805044-01-2 (3-(Difluoromethyl)-2-iodopyridine-5-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-iodopyridine-5-acetic acid
• CAS No: 1805044-01-2
• MF: C₈H₆F₂INO₂
• MW: 313.040021419525
• CID: 4845921
• Update Time: 2025-06-11

3-(Difluoromethyl)-2-iodopyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodopyridine-5-acetic acid

• Inchi： 1S/C8H6F2INO2/c9-7(10)5-1-4(2-6(13)14)3-12-8(5)11/h1,3,7H,2H2,(H,13,14)
• InChI Key： RCJNKGUZZZMKTC-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C=N1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-2-iodopyridine-5-acetic acid

Introduction to 3-(Difluoromethyl)-2-iodopyridine-5-acetic acid (CAS No. 1805044-01-2)

3-(Difluoromethyl)-2-iodopyridine-5-acetic acid (CAS No. 1805044-01-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluoromethyl group and an iodine substituent, which contribute to its potential biological activities and therapeutic applications.

The molecular structure of 3-(Difluoromethyl)-2-iodopyridine-5-acetic acid consists of a pyridine ring with a difluoromethyl group at the 3-position, an iodine atom at the 2-position, and an acetic acid moiety at the 5-position. These functional groups provide a combination of electronic and steric effects that can influence the compound's reactivity and biological properties. The difluoromethyl group, in particular, is known for its ability to modulate biological activity by affecting the conformation and stability of the molecule.

Recent studies have explored the potential applications of 3-(Difluoromethyl)-2-iodopyridine-5-acetic acid in various therapeutic areas. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceuticals. The presence of the iodine substituent makes it a valuable precursor for further chemical modifications, such as cross-coupling reactions, which are crucial in the development of new drugs with improved pharmacological profiles.

In addition to its role as a synthetic intermediate, 3-(Difluoromethyl)-2-iodopyridine-5-acetic acid has shown promise in preclinical studies for its potential anti-inflammatory and anti-cancer properties. The difluoromethyl group has been associated with enhanced metabolic stability and improved pharmacokinetic properties, which are essential for effective drug delivery and therapeutic efficacy. Preliminary studies have indicated that this compound can inhibit key enzymes involved in inflammatory pathways and cancer cell proliferation, making it a potential lead compound for further drug development.

The synthesis of 3-(Difluoromethyl)-2-iodopyridine-5-acetic acid typically involves multistep processes that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential introduction of the difluoromethyl, iodine, and acetic acid functionalities onto the pyridine ring. Advanced synthetic techniques, such as transition-metal catalysis and directed C-H functionalization, have been employed to optimize these reactions and reduce the number of steps required.

The physicochemical properties of 3-(Difluoromethyl)-2-iodopyridine-5-acetic acid, including its solubility, stability, and reactivity, have been extensively studied to understand its behavior in different environments. These properties are crucial for optimizing its use in both laboratory settings and industrial-scale production. For example, its solubility in various solvents can be tailored to enhance its performance in chemical reactions or formulation processes.

In terms of safety and environmental impact, 3-(Difluoromethyl)-2-iodopyridine-5-acetic acid is generally considered safe when handled under appropriate conditions. However, like many chemical compounds, it should be used with caution to avoid exposure to skin or inhalation. Proper storage conditions, such as maintaining it in a cool, dry place away from incompatible materials, are recommended to ensure its stability and prevent degradation.

The future prospects for 3-(Difluoromethyl)-2-iodopyridine-5-acetic acid are promising. Ongoing research aims to further elucidate its biological mechanisms and explore its potential applications in treating various diseases. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with a focus on developing more effective and safer drugs based on this compound.

In conclusion, 3-(Difluoromethyl)-2-iodopyridine-5-acetic acid (CAS No. 1805044-01-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further development as a therapeutic agent or as an intermediate in drug synthesis. Continued research into this compound will likely uncover new applications and contribute to advancements in drug discovery and development.